Cas no 110448-33-4 (ML-7 hydrochloride)

• Product Name: ML-7 hydrochloride
• CAS No: 110448-33-4
• MF: C₁₅H₁₈ClIN₂O₂S
• MW: 452.738093852997
• MDL: MFCD00065524
• CID: 837862
• Update Time: 2025-11-01

ML-7 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((5-Iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane hydrochloride
• 1-(5-Iodonaphthalene-1-sulfonyl)-1H-hexahydro-1,4 -diazepine, Hydrochloride
• ML-7
• ML 7 hydrochloride
• ML-7 (hydrochloride)
• ML-7 HCl
• ML-7 HYDROCHLORIDE
• 1-(5-iodonaphthalene-1-sulfonyl)-1H-*hexahydro-1,
• 1-(5-IODONAPHTHALENE-1-SULFONYL)HOMOPIPERAZINE, HCL
• 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-*HEX AHYDRO-1,4-
• 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE
• 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE HCL
• 1-(5-Iodonaphthalene-1-sulfonyl)-1H-hexahydro-1,4-diazepine hydrochloride
• ML-7, HCl
• ML 7 hydrochloride, >=98%
• ML-7, Hydrochloride
• 1-(5-iodonaphthalen-1-ylsulfonyl)-1,4-diazepane hydrochloride
• Hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-1H-1,4-diazepine hydrochloride
• ML-7, powder
• C15H17IN2O2S.HCl
• BMK1-E6
• ML-7 H
• ML-7 HYDROCHLORIDE HCL
• C
• ML-7 hydrochloride

• MDL： MFCD00065524
• Inchi： 1S/C15H17IN2O2S.ClH/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18;/h1-2,4-7,17H,3,8-11H2;1H
• InChI Key： KDDALCDYHZIZMH-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=CC=C2S(N1CCNCCC1)(=O)=O.Cl

Computed Properties

• Exact Mass: 451.98200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8

Experimental Properties

• Color/Form: White powder
• Melting Point: 246-249°C dec.
• PSA: 57.79000
• LogP: 4.57790
• Solubility: Not determined

ML-7 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on ML-7 hydrochloride

Professional Introduction to ML-7 Hydrochloride (CAS No. 110448-33-4)

ML-7 hydrochloride, a compound with the chemical name 5-chloro-N-(3,5-difluorobenzyl)-2-(4-methylpiperazin-1-yl)benzamide, is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 110448-33-4, belongs to a class of molecules known for their potential biological activity. The structural composition of ML-7 hydrochloride incorporates several key functional groups, including chloro, fluoro, and amide moieties, which contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of ML-7 hydrochloride have been subjects of extensive study due to its promising pharmacological profile. Researchers have been particularly interested in its interaction with various biological targets, which may underpin its therapeutic potential. The molecule's ability to modulate specific enzymatic pathways has been a focal point in recent investigations, leading to the discovery of novel mechanisms that could be exploited for therapeutic intervention.

One of the most compelling aspects of ML-7 hydrochloride is its role as a potential inhibitor of certain kinases, which are critical enzymes involved in cell signaling pathways. In recent years, there has been a surge in the development of kinase inhibitors for the treatment of various diseases, including cancer and inflammatory disorders. The unique structure of ML-7 hydrochloride suggests that it may be able to bind to specific kinase domains with high affinity, thereby disrupting aberrant signaling cascades that contribute to disease progression.

Recent studies have demonstrated that ML-7 hydrochloride exhibits significant inhibitory activity against JAK2, a kinase that is frequently dysregulated in hematologic malignancies. The ability of this compound to selectively inhibit JAK2 without affecting other kinases has made it an attractive candidate for further development. Preclinical studies have shown that ML-7 hydrochloride can effectively reduce the proliferation of JAK2-dependent cell lines, offering a promising therapeutic strategy for patients with JAK2-driven disorders.

In addition to its kinase inhibitory properties, ML-7 hydrochloride has also been investigated for its potential role in modulating immune responses. The compound's interaction with immune cells and its ability to influence cytokine production have been areas of active research. Preliminary findings suggest that ML-7 hydrochloride may be able to dampen excessive inflammatory responses by targeting specific signaling pathways involved in immune regulation. This could make it a valuable therapeutic agent for conditions characterized by chronic inflammation.

The pharmacokinetic profile of ML-7 hydrochloride is another critical aspect that has been thoroughly examined. Studies have shown that the compound exhibits favorable solubility and stability under physiological conditions, which are essential properties for any potential drug candidate. Additionally, preliminary toxicity studies have indicated that ML-7 hydrochloride is well-tolerated at relevant doses, suggesting a low risk of adverse effects. These findings have bolstered confidence in the compound's potential for further clinical development.

As research into ML-7 hydrochloride continues to evolve, new insights into its mechanism of action are being uncovered. Advanced techniques such as crystallography and molecular dynamics simulations have provided detailed insights into how this compound interacts with its biological targets at the atomic level. These structural insights have not only enhanced our understanding of ML-7 hydrochloride's pharmacological effects but also guided the design of more potent derivatives.

The development of novel pharmaceutical agents often involves iterative optimization processes to enhance efficacy and reduce side effects. In the case of ML-7 hydrochloride, researchers have been exploring structural modifications that could improve its binding affinity and selectivity while maintaining its favorable pharmacokinetic properties. These efforts have led to the identification of several promising analogs that show even greater potency in preclinical models.

The potential therapeutic applications of ML-7 hydrochloride are vast and span multiple disease areas. Beyond its implications for cancer therapy and immune modulation, this compound has shown promise in preclinical models related to neurodegenerative diseases and cardiovascular disorders. The ability of ML-7 hydrochloride to interact with diverse biological targets underscores its versatility as a pharmacological tool.

In conclusion, ML-7 hydrochloride (CAS No. 110448-33-4) represents a significant advancement in pharmaceutical research due to its unique chemical structure and multifaceted biological activity. Its inhibitory effects on kinases such as JAK2, along with its potential role in modulating immune responses and possessing an favorable pharmacokinetic profile, make it a compelling candidate for further clinical investigation. As our understanding of this compound continues to grow, it is likely that new therapeutic applications will emerge, offering hope for patients suffering from various debilitating conditions.